molecular formula C14H23NO2S B14393982 Benzeneethanamine, 3,5-diethoxy-4-(ethylthio)- CAS No. 90109-53-8

Benzeneethanamine, 3,5-diethoxy-4-(ethylthio)-

Cat. No. B14393982
CAS RN: 90109-53-8
M. Wt: 269.40 g/mol
InChI Key: VFCYKJRATPCSED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzeneethanamine, 3,5-diethoxy-4-(ethylthio)- is a useful research compound. Its molecular formula is C14H23NO2S and its molecular weight is 269.40 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzeneethanamine, 3,5-diethoxy-4-(ethylthio)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzeneethanamine, 3,5-diethoxy-4-(ethylthio)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

90109-53-8

Molecular Formula

C14H23NO2S

Molecular Weight

269.40 g/mol

IUPAC Name

2-(3,5-diethoxy-4-ethylsulfanylphenyl)ethanamine

InChI

InChI=1S/C14H23NO2S/c1-4-16-12-9-11(7-8-15)10-13(17-5-2)14(12)18-6-3/h9-10H,4-8,15H2,1-3H3

InChI Key

VFCYKJRATPCSED-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=CC(=C1SCC)OCC)CCN

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.